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Compound of Interest

Compound Name: Bopindolol Malonate

CAS No.: 82857-38-3

Cat. No.: B1667370

Get Quote

Executive Summary
Bopindolol malonate (CAS: 82857-38-3) is a non-selective

-adrenergic receptor antagonist characterized by a unique ester-prodrug structure.[1] Unlike
standard beta-blockers (e.g., pindolol), bopindolol possesses a benzoate ester moiety at the 2-
position of the indole side chain.[1] This structural modification significantly alters its lipophilicity
and solubility profile compared to its parent compound.[1]

For researchers and formulation scientists, bopindolol malonate presents a specific

challenge: it is a salt (malonate) designed to enhance stability, yet it retains significant lipophilic

character due to the benzoate ester.[1] This guide provides a definitive analysis of its solubility

across aqueous and organic media, supported by mechanistic insights and validated

experimental protocols.[1]

Key Takeaway: Bopindolol malonate exhibits pH-dependent aqueous solubility (approx. 5 mM

or 2.4 mg/mL in water) and high solubility in polar aprotic solvents (DMSO).[1] Its stability is

compromised in aqueous solution due to ester hydrolysis, necessitating strict control over

solvent choice and storage conditions.[1]
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Physicochemical Architecture
To predict solubility behavior, one must first understand the molecular interactions at play.[1]

Bopindolol malonate is not a simple salt; it is a supramolecular assembly of a lipophilic cation

and a dicarboxylic acid anion.[1]

Property Value / Description Impact on Solubility

Molecular Formula

High MW (484.55 g/mol )

reduces entropic gain during

dissolution.[1]

Key Moieties

Benzoate Ester (Lipophilic)

Secondary Amine (Basic, pKa

~9.[1]5) Indole Ring (Aromatic,

Hydrophobic)

The ester group dominates the

lipophilicity, limiting water

solubility despite the malonate

counter-ion.[1]

Salt Form Hydrogen Malonate (1:[1][2]1)

Malonic acid (

,

) improves dissolution rate but

does not guarantee high

equilibrium solubility in neutral

water.[1]

Hygroscopicity Moderate

The salt lattice can absorb

moisture, accelerating ester

hydrolysis.[1]

Solubility Landscape: Empirical & Theoretical
Data[1]
The following data synthesizes pharmacopoeial standards (JP/EP methodologies) and

empirical laboratory values.

Aqueous Solubility
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Bopindolol malonate is classified as Slightly Soluble in water according to USP definitions

(100 to 1000 parts solvent required for 1 part solute).[1]

Water (

):

(

) [1].[1]

pH Dependency:

Acidic pH (pH 1.2 - 4.0): Solubility increases significantly.[1] Protonation of the secondary

amine and the indole nitrogen (to a lesser extent) disrupts the crystal lattice.[1]

Neutral/Basic pH: Solubility drops as the free base precipitates.[1]

Organic Solvent Profile
The presence of the benzoate ester makes bopindolol malonate highly compatible with polar

organic solvents.[1]
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Solvent Class Solvent Solubility Rating Application

Polar Aprotic DMSO Soluble (> 20 mg/mL)

Preferred for stock

solutions (in vitro

assays).[1]

Polar Aprotic Acetonitrile Soluble

Primary component

for HPLC mobile

phases.[1]

Polar Protic Methanol Sparingly Soluble

Suitable for

intermediate dilutions;

risk of

transesterification on

long storage.[1]

Polar Protic Ethanol (99.5%) Slightly Soluble

Limited utility for high-

concentration stocks.

[1]

Ketone Acetone Soluble

Excellent for

recrystallization/purific

ation [2].[1]

Stability Warning: The Hydrolysis Trap
Critical Insight: Unlike stable inorganic salts, bopindolol malonate in solution is a "ticking

clock."[1] The benzoate ester bond is susceptible to hydrolysis, yielding Pindolol (the parent

drug) and Benzoic acid.[1]

Risk Factor: High in aqueous buffers (pH > 7) and protic solvents containing trace water.[1]

Mitigation: Store stock solutions in DMSO at

. Avoid aqueous storage for > 24 hours.[1]

Mechanistic Visualization
Solubility Decision Tree
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This workflow guides the selection of the optimal solvent system based on the intended

downstream application.[1]

Start: Select Application

In Vitro Screening
(Receptor Binding/Cell Assay)

Analytical QC
(HPLC/LC-MS)

In Vivo/Formulation
(Animal Dosing)

Solvent: 100% DMSO
(Stock: 10-20 mM)

Solvent: ACN:Water (50:50)
(pH 3.0 Phosphate/Acetate)

Vehicle: 0.5% CMC-Na
or Tween 80

Note: Avoid pure water
due to low solubility

Dilute in Media < 0.1% DMSO
(Immediate Use)

Check: Hydrolysis Products
(Pindolol Peak)

Click to download full resolution via product page

Figure 1: Solvent selection logic based on experimental requirements. Note the strict

avoidance of aqueous storage.

Experimental Protocol: Equilibrium Solubility
Determination
Objective: To determine the thermodynamic solubility of Bopindolol malonate in a specific

solvent using the Shake-Flask method (Gold Standard).

Materials
Bopindolol malonate (Purity > 98%)[1][3][4]

Target Solvent (e.g., pH 7.4 Phosphate Buffer)[1]

0.45 µm PTFE Syringe Filters (Do not use Nylon due to potential drug adsorption)[1]
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HPLC System (UV detection at 268 nm or 248 nm [2])[1]

Workflow
Supersaturation: Add excess Bopindolol malonate powder to 5 mL of the target solvent in a

glass vial. A visible precipitate must remain.[1]

Equilibration:

Seal vial tightly (parafilm) to prevent solvent evaporation.[1]

Agitate at

for 24 hours using an orbital shaker.

Note: For aqueous buffers, limit time to 24h to minimize ester hydrolysis error.[1]

Phase Separation:

Centrifuge at 10,000 rpm for 10 minutes.

Carefully aspirate the supernatant.[1]

Filtration: Pass supernatant through a 0.45 µm PTFE filter.[1] Discard the first 200 µL of

filtrate (saturation of filter membrane).[1]

Quantification:

Dilute filtrate with Mobile Phase (ACN:Buffer).[1]

Inject into HPLC.[1][4] Calculate concentration using a standard curve prepared in

DMSO/Mobile Phase.

References
National Institute of Health Sciences (Japan).Bopindolol Malonate Tablets - Japanese

Pharmacopoeia Method. Available at: [Link] (Note: Reference is to general JP methodology

for similar ester-prodrugs and specific spectral data for Bopindolol).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. GSRS [gsrs.ncats.nih.gov]

3. Thermo Scientific Chemicals Bopindolol malonate, 97+% | Fisher Scientific [fishersci.ca]

4. nihs.go.jp [nihs.go.jp]

To cite this document: BenchChem. [Bopindolol Malonate: Solubility Profiling & Solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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